Journal Name:International Journal of Gastronomy and Food Science
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Influence of hydrothermal carbon interphase on mechanical properties of Cf/SiBCN mini-composites after high-temperature treatment
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1080/09276440.2023.2240568
ABSTRACTTo investigate the influence of hydrothermal carbon (HTC) interphase on the high-temperature performances of Cf/SiBCN composites, the mechanical properties of Cf/SiBCN mini-composites with HTC interphase and without interphase after high-temperature treatment at 1400–1600°C were studied. The results indicate that, with the increase in heat treatment temperature, Cf/SiBCN mini-composites show a decrease in integrity and interfacial bonding, and the mini-composites with HTC interphase show better integrity and more suitable interfacial bonding. With the introduction of HTC interphase, the corresponding mini-composites show higher tensile strength and work of fracture (WOF) at all temperatures. After heat treatment at 1400 and 1500°C, the tensile strength and the WOF of the mini-composites with HTC interphase are 4.5, 2.6 times and 14.8, 4.3 times higher than the mini-composites without interphase, respectively. After heat treatment at 1600°C, although the mechanical properties of the two mini-composites are comparable, due to the erosion of the fibers and the collapse of the matrix, the tensile strength and the WOF of the mini-composites with HTC interphase are still 2.0 times and 1.7 times higher than the mini-composites without interphase, respectively. Therefore, the HTC interphase is promising to be used to improve the high-temperature performances of Cf/SiBCN composites.
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Stress-dependent matrix crack opening in SiC/SiC composites: theory and analytical prediction
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-01-03 , DOI: 10.1080/09276440.2022.2164127
ABSTRACTIn the present work, stress-dependent matrix crack opening behavior of SiC/SiC composites was analyzed considering stochastic fragmentation in fibers. The stochastic matrix multiple fragmentation model was adopted to determine the fragmentation lengths of three different types, the accompanying interface debonding process was assessed by the fracture mechanics theory, and stochastic fiber fragmentation was determined by the global load sharing (GLS) criterion. Considering the aforementioned multiple micro-damage mechanisms, matrix crack opening displacements (CODs) in different matrix fragmentation states were determined using a micromechanical technique. Relationships between CODs and the constituent properties of SiC/SiC composites with fiber fragmentation were established. The crack opening behavior of SiC/SiC composites was also analytically predicted. Effects of fiber stochastic fragmentation on crack opening-related damage parameters were examined.
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Compatibilization of novel GO-XNBR-g-GMAC/XNBR/XSBR nanocomposites: the relationship between structure and properties
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-02-15 , DOI: 10.1080/09276440.2023.2179234
ABSTRACTThe current research aimed to investigate the different aspects of novel nanocomposites based on carboxylated acrylonitrile butadiene rubber (XNBR), carboxylated styrene butadiene rubber (XSBR), graphene oxide (GO), and glycidyl methacrylate-grafted XNBR compatibilizer (XNBR-g-GMAC) blend. For this purpose, the novel nanocomposites of GO-XNBR-g-GMAC/XNBR/XSBR with different XNBR, XSBR, and GO composition and with and without XNBR-g-GMAC were synthesized. The related characteristics including curing properties, swelling behavior, morphological, electrical and mechanical characteristics were studied through rheometry, swelling test, transmission electron microscopy (TEM) and scanning electron microscopy (SEM) observation, electrical resistivity, mechanical test, dynamic mechanical thermal analysis (DMTA), etc. Results of rheometric tests revealed that the addition of XNBR-g-GMAC and increasing GO content reduces the scorch time (t5) and optimum cure time (t90) and increases the crosslink density (CLD). So that the addition of 5 phr of compatibilizer and 1 phr of GO to the XNBR75/XSBR25 blend reduced the t5 and t90 by 29% and 34%, respectively. TEM micrograph confirms the GO dispersion in rubber matrix and SEM observation shows that incorporation of XNBR-g-GMAC and GO reduces dispersed-phase droplet size due to the improved compatibility of XNBR and XSBR. According to the DMTA result, all the samples except XNBR/XSBR (without XNBR-g-GMAC) show one glass transition temperature (Tg) which means XNBR-g-GMAC successfully enhanced the compatibility of XNBR/XSBR. The mechanical properties of samples showed that by the increase of GO concentration tensile strength, elongation at break, modulus, fatigue life, and hardness increased. Testing surface temperature changes in constant voltage (75 V) showed that the addition of 0.3 phr GO showed the best result and the further increase of GO up to the value of 1 phr revealed the opposite result and caused a decrease of about 54%. The results of practical tests also confirm the theories.
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Fire-retardant acrylic coating by silica -coated limestone (SCL) microencapsulation
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1080/09276440.2023.2240566
ABSTRACTSilica-coated limestone (SCL) microcapsule was synthesized and successfully introduced into acrylic resin to produce fire-retardant coatings. SCL microcapsules were prepared by encapsulating limestone granules with silica nanoparticles using epoxy resin as a binder. The morphology and the chemical composition of the SCL microcapsules were confirmed by scanning electron microscopy (SEM) and Fourier transform infrared spectroscopy (FTIR), respectively. The performance of SCL microcapsules on mechanical, flame retardant and thermal stability of the coatings was thoroughly investigated using FTIR, SEM, thermogravimetric analysis (TG), smoke density test, adhesion pull-off test, pendulum damping test and cone calorimeter test. The results shows that while the adhesion strength, pendulum hardness and limiting oxygen index (LOI) increased remarkably, the values of flame spread ratings (FSR), specific optical density (ODs), heat release rate (HRR), total heat release rate(THRR), smoke production rate (SPR) and total smoke production rate (SPR) decreased significantly with the introduction of SCL microcapsules. The TGA results confirm that incorporation of SCL microcapsules increases the thermal stability and boosts formation of large char layers.
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A review on interfacial structure optimization and its mechanism on the properties of carbon reinforced metal-matrix composites
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-02-16 , DOI: 10.1080/09276440.2023.2179248
ABSTRACTMetal-matrix composites (MMCs), especially the novel carbon materials such as graphene (Gr), carbon nanotubes (CNTs) and diamond, reinforced MMCs, have received increasing attention from academia and industry due to their potential excellent properties. In carbon reinforced MMCs, the interface, as the ‘bridge’ between the matrix and the reinforcement, has great influence on the transfer of stress, thermal and electrical conductivity, and plays an important role to determine the properties of the composites. The structure and properties of interface between the carbon and metal matrix can be designed and enhanced. This paper summarizes the important research progress on the interfacial structure optimization method for carbon reinforced MMCs, and discussed the mechanism of the carbon/metal interface on the properties of the composites. Finally, the problems and development of the interface of carbon reinforced MMCs are prospected.
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Carboxy styrene-butadiene latex and PVA fiber co-modified rubber concrete - experiment and molecular dynamics simulation
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1080/09276440.2023.2233236
ABSTRACTRubber concrete (RC) is a new environmentally friendly composite material, there are many weak interfaces and pores inside it, which degrade its mechanical properties. To address this problem, this study coordinates the modification of RC with carboxy styrene butadiene latex (CSBL) and polyvinyl alcohol (PVA) fibers to improve its mechanical properties. From mechanical properties experiments, it was found that 0.6% cement mass of PVA fiber and 10% cement mass of CSBL could increase the compressive and shear strengths by 12.4% and 30%, respectively. A series of microscopic tests (Scanning Electron Microscope-SEM, X-ray diffraction-XRD, Fourier Transform Infrared Spectrometer-FTIR) revealed that PVA fibers limited the development of cracks and CSBL caused further hydration of unhydrated cement to produce more cement gel, which in turn filled the internal pore structure of concrete. Molecular dynamics simulation techniques were used to create hydrated calcium silicate (C-S-H)/CSBL, rubber/CSBL and PVA/CSBL models. Dynamic and static simulations of the interfaces based on the above models revealed that CSBL is used to enhance the bonding between materials through a large number of stable hydrogen and ionic bonds. In this study, the enhanced RC is analyzed at multiple scales, which provides experimental and theoretical support for its application in engineering.
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Molecular dynamics simulation of interfacial adhesion behavior between waterborne epoxy resin emulsified asphalt and aggregate
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-01-05 , DOI: 10.1080/09276440.2022.2164425
ABSTRACTUnderstanding the microscopic adhesion behaviour and mechanism of waterborne epoxy resin emulsified asphalt (WEREA) at the aggregate interface is quite significant for improving the service life of pavements. This work created an interface model of WEREA and aggregate using molecular dynamics (MD) simulation to examine the interface adhesion behavior. The interface model based on MD simulation was used to evaluate the distribution characteristics of asphalt components on the aggregate surfaces by calculating the thermodynamic properties, radial distribution function (RDF), relative concentration (RC) distribution and mean square displacement (MSD). The results show that WEREA has better thermodynamic characteristics than base asphalt and has components with much better self-polymerization behaviour. WEREA adheres more tightly to alkaline aggregates than acidic ones. Van der Waals forces dominate interfacial adhesion to acidic aggregates, while that to alkaline aggregates is dominated by electrostatic forces. Interfacial water damage is a spontaneous reaction. Moisture has a substantial influence on asphalt – aggregate adhesion, especially with alkaline aggregates. This work provides an effective method for exploring WEREA – aggregate adhesion.
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Nanoclay/organic filler-reinforced polymeric hybrid composites as promising materials for building, automotive, and construction applications- a state-of-the-art review
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-06-18 , DOI: 10.1080/09276440.2023.2220217
ABSTRACTSeveral research articles in the field of nanocomposite have revealed that organic fillers can be used as reinforcing agents for plastic materials in hybrid material production. Advancement in multifunctional materials is anticipated to grow with the advent of lightweight, low-cost, and sustainable materials with improved mechanical, fire retardancy, water resistance, and higher barrier properties. As reported in the literature, these performance properties could be obtained by reinforcing nanoclay/organic filler in polymeric matrices. In this report, the pretreatment techniques for overcoming the challenges of hybrid composite production are discussed in detail. The bonding mechanisms between the nanoclay and plastic materials are explained. The study gives an overview of the recent progress on multifunctional hybrid materials made using nanoclay/organic particulate fillers as reinforcements for polymer matrices intended for use in the automotive, building, and construction industries.
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Enhanced interfacial interaction, mechanical properties and thermal stability of basalt fiber/epoxy composites with multi-scale reinforcements
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2023-06-02 , DOI: 10.1080/09276440.2023.2220500
ABSTRACTIn this work, epoxy (EP) resin composites with multi-scale reinforcements were prepared by hand lay-up and hot-pressing. The epoxy was reinforced with basalt fibers (BF) modified with a silane coupling agent (KH560). Carboxylated multi-walled carbon nanotubes (CNTs) were also grafted onto the surface of the modified BF using an impregnation method to achieve BF/CNTs multi-scale reinforcement. Fourier transform infrared spectroscopy (FTIR) and X-ray photoelectron spectroscopy (XPS) showed that KH560 was successfully grafted onto the BF surface. Scanning electron microscopy (SEM), indicated a better resin adhesion on the BF and thus a stronger interfacial interaction in the BF/CNTs-reinforced composite. It was observed that the mass fraction of KH560 was a significant parameter in achieving desirable CNT immobilization and mechanical properties of the composites. At an optimal mass fraction of KH560 (5%), the tensile, flexural, and interlaminar shear strength (ILSS) of the modified composite (BF-5%KH560-CNT/EP) increased by 12.5%, 20.9%, and 25.5% respectively compared with the BF-washed/EP composite due to more efficient load transfer. In addition, compared with BF-washed/EP, the decomposition onset temperature of BF-5%KH560-CNT/EP increased from 387°C to 396°C, the maximum decomposition rate temperature increased from 400°C to 408°C, and the residual weight increased by 5.8%.
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In-situ polymerization of different molecular weight polyethylene glycol and maleic acid onto carbon fiber for reinforcing polyamide 66
International Journal of Gastronomy and Food Science ( IF 0 ) Pub Date: 2022-09-22 , DOI: 10.1080/09276440.2022.2120735
ABSTRACTThe interfacial adhesion character highly depends on the molecular interactions on the interface, including bond combination and molecular entanglement, and mobility for sharing load. In situ polymerization of different molecular weight polyethylene glycol (PEG) and maleic acid (MA) is used to form a hyperbranched polyester (HBPE) layer on an electrochemically oxidized carbon fiber (OCF) surface. It is found that more terminal hydroxyl groups are formed under the reaction at 280°C than that at other temperature. The branch extent and molecule chain length on the HBPE sizing reach balance by choice of 2000 molecular weight PEG monomer. HBPE as a film has uniform coverage on the OCF surface. The interlaminar shear strength of polyamide 66 composite reinforced with the sized OCF by in situ polymerization of 2000 molecular weight PEG and MA at 280°C is the optimal, which is enhanced to 90.5 MPa by 169% compared to unoxidized fiber and by 70% compared to OCF. The significant interfacial property improvement is attributed to the abundant terminal hydroxyl groups and appropriate chain length of the formed HBPE sizing, which enhanced optimally the interaction of fiber/sizing and sizing/matrix by balancing the contribution of molecular entanglement, deformation and covalent interconnection to interface.
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